1-[(1-{7-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}azetidin-3-yl)methyl]-1H-imidazole

• IUPAC Name: 4-[3-(imidazol-1-ylmethyl)azetidin-1-yl]-7-methylpyrrolo[2,3-d]pyrimidine
• InChI: InChI=1S/C14H16N6/c1-18-4-2-12-13(18)16-9-17-14(12)20-7-11(8-20)6-19-5-3-15-10-19/h2-5,9-11H,6-8H2,1H3
• InChI Key: PMPHDAYGSWIFDM-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC2=C1N=CN=C2N3CC(C3)CN4C=CN=C4
• Molecular Formula: C14H16N6
• Molecular Weight: 268.32 g/mol

Description

The compound “1-[(1-{7-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}azetidin-3-yl)methyl]-1H-imidazole” is a derivative of pyrrolo[2,3-d]pyrimidine. It’s a complex organic compound that contains several functional groups, including an imidazole ring and a pyrrolopyrimidine ring.

Molecular Structure Analysis

The molecular structure of this compound includes an imidazole ring attached to a pyrrolopyrimidine ring via a methylene bridge and an azetidine ring. The pyrrolopyrimidine ring also carries a methyl group.

Future Directions

The future directions for this compound could involve further exploration of its potential as a selective inhibitor for JAK1. This could have implications in the treatment of various diseases where immunosuppression would be desirable.

Mechanism of Action

Target of Action

The primary target of this compound is Janus kinase 1 (JAK1) . JAK1 is a type of protein kinase that plays a crucial role in the signaling pathway of many cytokines involved in inflammation and immune function .

Mode of Action

The compound acts as a selective inhibitor of JAK1 . It binds to the active site of the enzyme, preventing it from phosphorylating and activating downstream signaling proteins. This inhibition disrupts the signaling pathways of cytokines that rely on JAK1, leading to a reduction in inflammation and immune response .

Biochemical Pathways

The inhibition of JAK1 affects several biochemical pathways. As JAK1 pairs with JAK2, JAK3, and TYK2, a JAK1-selective inhibitor would be expected to inhibit many cytokines involved in inflammation and immune function while avoiding inhibition of the JAK2 homodimer regulating erythropoietin and thrombopoietin signaling .

Pharmacokinetics

The compound exhibits good pharmacokinetic properties. In vitro ADME (Absorption, Distribution, Metabolism, and Excretion) studies, hERG (human Ether-à-go-go-Related Gene) testing, kinase profiling, and pharmacokinetic tests have been performed to optimize the compound as a lead . These studies ensure that the compound has a good bioavailability and is safe for use.

Result of Action

The result of the compound’s action is a reduction in the signaling of cytokines that rely on JAK1. This leads to a decrease in inflammation and immune response, which can be beneficial in conditions where these responses are overactive or harmful .